3-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2,3-dimethylphenyl)urea

• IUPAC Name: 3-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2,3-dimethylphenyl)urea
• InChI: InChI=1S/C19H20ClN3O/c1-13-5-3-6-17(14(13)2)23(18-7-4-12-21-18)19(24)22-16-10-8-15(20)9-11-16/h3,5-6,8-11H,4,7,12H2,1-2H3,(H,22,24)
• InChI Key: KXLHFWOZOSMQHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(C2=NCCC2)C(=O)NC3=CC=C(C=C3)Cl)C
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

3-(4-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(2,3-dimethylphenyl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as CDU, and it has been extensively studied for its unique properties and mechanisms of action.

Scientific Research Applications

Optoelectronic Device Fabrication

A novel chalcone derivative, closely related to the specified compound, has been explored for its significant electro-optic properties. Computational studies have revealed its ground-state molecular geometry, excitation energy, and electrostatic potential maps. Its applications in nonlinear optics are confirmed through second and third harmonic generation studies, showcasing its superior properties for optoelectronic device fabrications (Shkir et al., 2018).

Anion Coordination Chemistry

Research into the anion coordination chemistry of protonated urea-based ligands has reported on the interaction with inorganic oxo-acids, leading to the formation of complexes with a rich variety of hydrogen bond motifs. These findings indicate potential applications in the design of new materials and in the field of supramolecular chemistry (Wu et al., 2007).

Nonlinear Optical Applications

Another study focused on a related organic nonlinear optical material, demonstrating its synthesis and characterization. This research highlighted the compound's high second harmonic generation efficiency and its alignment of molecular dipoles, suggesting its potential in nonlinear optical (NLO) device applications (Menezes et al., 2014).